Cas no 937-89-3 (Pyrimidine, hexahydro-1,3,5-trimethyl-5-nitro-)

Pyrimidine, hexahydro-1,3,5-trimethyl-5-nitro-, is a nitro-substituted hexahydropyrimidine derivative with a stable, saturated ring structure. Its key advantages include high thermal stability and compatibility with energetic formulations, making it suitable for applications in propellants and explosives. The presence of nitro and methyl groups enhances its reactivity and energy density while maintaining manageable sensitivity. The compound's rigid molecular framework contributes to its structural integrity under extreme conditions. Additionally, its synthetic versatility allows for further functionalization, enabling tailored modifications for specific industrial or research purposes. This compound is primarily of interest in advanced materials and energetic chemistry due to its balanced performance characteristics.
Pyrimidine, hexahydro-1,3,5-trimethyl-5-nitro- structure
937-89-3 structure
Product Name:Pyrimidine, hexahydro-1,3,5-trimethyl-5-nitro-
CAS No:937-89-3
MF:C7H15N3O2
MW:173.212901353836
CID:2817324
PubChem ID:3768967
Update Time:2025-06-09

Pyrimidine, hexahydro-1,3,5-trimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL11331048
    • 1,3,5-trimethyl-5-nitrohexahydropyrimidine
    • Pyrimidine, hexahydro-1,3,5-trimethyl-5-nitro-
    • DTXCID70347015
    • DTXSID40396156
    • 937-89-3
    • Inchi: 1S/C7H15N3O2/c1-7(10(11)12)4-8(2)6-9(3)5-7/h4-6H2,1-3H3
    • InChI Key: SRYYFZFLKSVXBT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1(C)CN(C)CN(C)C1)=O

Computed Properties

  • Exact Mass: 173.116426730g/mol
  • Monoisotopic Mass: 173.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 52.3Ų

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